1-(7,8-Dihydroxyoctyl)-3,7-dimethylxanthine

• CAS No.: 156918-08-0
• Molecular Formula: C15H24N4O4
• Molecular Weight: 324.38 g/mol
• IUPAC Name: 1-(7,8-dihydroxyoctyl)-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C15H24N4O4/c1-17-10-16-13-12(17)14(22)19(15(23)18(13)2)8-6-4-3-5-7-11(21)9-20/h10-11,20-21H,3-9H2,1-2H3
• InChI Key: VDQZHBISAJMNCZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCCCCC(CO)O

Description

1-(7,8-Dihydroxyoctyl)-3,7-dimethylxanthine is a useful research compound. Its molecular formula is C15H24N4O4 and its molecular weight is 324.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1-(7-octenyl)-3,7-dimethylxanthine (1.00 g, 4.5 mmol), 4-methylmorpholine-N oxide (553 mg, 4.7 mmol), and a 2.5% solution of osmium tetroxide in t-butanol (3 drops) in acetone (25 mL) and water (20 mL) was stirred for 4 days. After addition of a saturated aqueous solution of sodium hydrosulfite (10 mL) and 30 minutes of continued stirring, the reaction mixture was added to water (50 mL) and extracted with 20% ethanol/dichloromethane (3×50 mL). Evaporation of the solvent under vacuum yielded an off-white residue. The residue was recrystallized in ethanol, yielding 726 mg (63% yield) 1-(7,8-dihydroxyoctyl)-3,7-dimethylxanthine (inventive compound no. 1538) as a white solid.